Cas no 1020993-12-7 (2-(2,4-Difluorophenyl)aminoethan-1-ol)

• Product Name: 2-(2,4-Difluorophenyl)aminoethan-1-ol
• CAS No: 1020993-12-7
• MF: C₈H₉F₂NO
• MW: 173.159969091415
• MDL: MFCD11153579
• CID: 4568076
• PubChem ID: 28582852
• Update Time: 2025-07-22

2-(2,4-Difluorophenyl)aminoethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[(2,4-difluorophenyl)amino]ethan-1-ol
• 2-(2,4-difluoroanilino)ethanol
• D95134
• SCHEMBL5225550
• AS-77129
• 1020993-12-7
• CS-0161693
• AKOS000259574
• EN300-116960
• Z335277958
• 2-[(2,4-DIFLUOROPHENYL)AMINO]ETHANOL
• 2-(2,4-Difluorophenyl)aminoethan-1-ol

• MDL： MFCD11153579
• Inchi： 1S/C8H9F2NO/c9-6-1-2-8(7(10)5-6)11-3-4-12/h1-2,5,11-12H,3-4H2
• InChI Key： RRESLJQYYBSQTG-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1NCCO)F

Computed Properties

• Exact Mass: 173.06522g/mol
• Monoisotopic Mass: 173.06522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 173.16g/mol
• XLogP3: 1.4
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(2,4-Difluorophenyl)aminoethan-1-ol

Comprehensive Overview of 2-(2,4-Difluorophenyl)aminoethan-1-ol (CAS No. 1020993-12-7): Properties, Applications, and Research Insights

2-(2,4-Difluorophenyl)aminoethan-1-ol (CAS No. 1020993-12-7) is a fluorinated organic compound with significant relevance in pharmaceutical and chemical research. This compound, characterized by its difluorophenyl moiety and aminoethanol functional group, has garnered attention due to its potential applications in drug discovery and material science. Researchers and industry professionals frequently search for terms like "synthesis of 2-(2,4-Difluorophenyl)aminoethan-1-ol", "CAS 1020993-12-7 applications", and "fluorinated amino alcohols in medicine", reflecting its growing importance in modern chemistry.

The structural uniqueness of 2-(2,4-Difluorophenyl)aminoethan-1-ol lies in its combination of a fluorinated aromatic ring and a hydroxyethylamine side chain. This configuration enhances its reactivity and binding affinity, making it a valuable intermediate in the synthesis of bioactive molecules. Recent studies highlight its role in developing targeted therapies and small-molecule inhibitors, aligning with the current trend toward personalized medicine. Searches for "fluorophenyl derivatives in drug design" and "aminoethanol-based pharmaceuticals" underscore the compound's relevance in cutting-edge research.

From a synthetic perspective, CAS No. 1020993-12-7 is often prepared via nucleophilic substitution or reductive amination reactions. Its high purity and stability under standard conditions make it a preferred choice for laboratories focusing on high-throughput screening and medicinal chemistry optimization. Environmental and safety considerations are also critical, with queries like "green synthesis of fluorinated amino alcohols" gaining traction among chemists aiming to reduce waste and energy consumption.

In material science, 2-(2,4-Difluorophenyl)aminoethan-1-ol contributes to the development of advanced polymers and liquid crystals. Its fluorine atoms improve thermal stability and solubility, addressing challenges in optoelectronic device fabrication. This aligns with the surge in demand for flexible electronics and energy-efficient materials, as seen in searches for "fluorine-containing building blocks for materials".

Future research directions for CAS 1020993-12-7 may explore its catalytic applications or biocompatibility in biomedical engineering. As the scientific community prioritizes sustainable chemistry and AI-driven drug discovery, this compound's versatility positions it as a key player in interdisciplinary innovation. By addressing common queries like "mechanisms of fluorophenyl-aminoethanol interactions" or "scalable production methods", this overview bridges gaps between academic inquiry and industrial practice.